Cas no 1804826-94-5 (5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804826-94-5
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4829209
• Update Time: 2025-06-14

5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO2/c1-4-5(2-9)3-13-7(14)6(4)15-8(10,11)12/h3H,2H2,1H3,(H,13,14)
• InChI Key： FVNGKUNFPMQFJL-UHFFFAOYSA-N
• SMILES： FCC1=CNC(C(=C1C)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Additional information on 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Analysis of 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804826-94-5)

The compound 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804826-94-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, contribute to its enhanced bioavailability and metabolic stability. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of fluorine atoms in 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine improves its lipophilicity and binding affinity, making it a valuable intermediate for targeted therapies. This aligns with the growing trend of precision medicine and personalized drug development, topics frequently searched by professionals in the field.

The synthesis of CAS No. 1804826-94-5 involves multi-step organic reactions, including fluorination and etherification, to introduce the trifluoromethoxy moiety. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to optimize its production, addressing the industry's focus on green chemistry and sustainable manufacturing. These keywords are highly relevant in current scientific discussions and search queries.

From an analytical perspective, 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine can be characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its stability under various pH conditions and thermal properties are critical for formulation studies, a topic often queried by formulation scientists. The compound's logP and pKa values are also of interest to researchers predicting its pharmacokinetic behavior.

In agrochemical applications, this pyridine derivative shows promise as a precursor for crop protection agents. Its fluorine-rich structure may enhance pesticidal activity while reducing environmental persistence, a key concern in modern sustainable agriculture. This aligns with the increasing search volume for eco-friendly pesticides and low-residue agrochemicals.

The patent landscape for CAS No. 1804826-94-5 reveals growing intellectual property activity, particularly in the areas of heterocyclic chemistry and fluorine-containing pharmaceuticals. Companies are investing in novel synthetic routes to this compound, reflecting the broader industry shift toward value-added intermediates and patent-protected APIs.

As regulatory standards evolve, the analytical methods for 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine must address stringent ICH guidelines for impurities. This has led to increased searches for HPLC method development and genotoxic impurity analysis in relation to fluorinated compounds. The compound's potential as a metabolite in drug development also warrants thorough ADME studies.

In conclusion, 5-(Fluoromethyl)-2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine represents an important class of fluorinated heterocycles with diverse applications. Its development reflects current trends in medicinal chemistry, green synthesis, and agrochemical innovation, making it a compound of significant interest across multiple scientific disciplines.